Cas no 1798512-76-1 (4-[[1-[3-(3,4-Dichlorophenyl)-1-oxopropyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one)

• Product Name: 4-[[1-[3-(3,4-Dichlorophenyl)-1-oxopropyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one
• CAS No: 1798512-76-1
• MF: C₁₉H₁₉Cl₂NO₄
• MW: 396.264463663101
• CID: 5375199
• Update Time: 2025-10-28

4-[[1-[3-(3,4-Dichlorophenyl)-1-oxopropyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[1-[3-(3,4-Dichlorophenyl)-1-oxopropyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one

• Inchi： 1S/C19H19Cl2NO4/c1-12-8-15(10-19(24)25-12)26-14-6-7-22(11-14)18(23)5-3-13-2-4-16(20)17(21)9-13/h2,4,8-10,14H,3,5-7,11H2,1H3
• InChI Key： XSLXUKZSWQPHEY-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCN(C(=O)CCC3=CC=C(Cl)C(Cl)=C3)C2)=C1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 615.2±55.0 °C(Predicted)
• pka: -2.01±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-[[1-[3-(3,4-Dichlorophenyl)-1-oxopropyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one

4-[[1-[3-(3,4-Dichlorophenyl)-1-oxopropyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one: A Comprehensive Overview

4-[[1-[3-(3,4-Dichlorophenyl)-1-oxopropyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one, also known by its CAS registry number 1798512-76-1, is a complex organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of pyranones, which are cyclic ketones with a six-membered ring containing one oxygen atom. The molecule's structure is characterized by a pyranone ring substituted with a pyrrolidine group and a dichlorophenyl moiety, making it a highly functionalized compound with diverse chemical properties.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has shown promise in reducing production costs and enhancing scalability for industrial applications.

The compound's structure suggests potential applications in drug discovery, particularly in the development of kinase inhibitors or other bioactive molecules. The presence of the dichlorophenyl group introduces electron-withdrawing effects, which can modulate the compound's interaction with biological targets. Additionally, the pyrrolidine ring contributes to the molecule's flexibility and ability to adopt conformations favorable for binding to protein pockets.

Recent research has also highlighted the compound's potential as a building block for more complex molecules. By leveraging its structural features, chemists have successfully incorporated it into larger frameworks for advanced materials science applications. For example, derivatives of this compound have been studied as candidates for nonlinear optical materials due to their unique electronic properties.

In terms of toxicity and environmental impact, preliminary studies indicate that the compound exhibits low acute toxicity in standard assays. However, further research is needed to assess its long-term effects on ecosystems and human health. Regulatory agencies are increasingly emphasizing the importance of green chemistry principles in compound development, and this compound's synthesis and application must align with these guidelines to ensure sustainable practices.

Looking ahead, the development of efficient analytical methods for quality control and characterization remains a critical area of focus. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have proven invaluable in confirming the compound's identity and purity. Future work should also explore its stability under various storage conditions to ensure reliability in both research and commercial settings.

In conclusion, 4-[[1-[3-(3,4-Dichlorophenyl)-1-oxopropyl]-3-pyrrolidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No. 1798512-76-1) represents a significant advancement in organic chemistry with promising applications across multiple disciplines. Continued research into its properties and potential uses will undoubtedly unlock new opportunities for innovation while ensuring responsible practices in chemical development.